Cas no 1692806-65-7 (4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine
• CAS No: 1692806-65-7
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5462699
• Update Time: 2025-05-22

4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine
• Z1947205921
• 4-chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyri midine
• 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine

• Inchi： 1S/C10H13ClN2/c1-6-4-8(11)13-9(12-6)7-5-10(7,2)3/h4,7H,5H2,1-3H3
• InChI Key： CPHDHSGJXXTRNO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2CC2(C)C)N=1

Computed Properties

• Exact Mass: 196.0767261 g/mol
• Monoisotopic Mass: 196.0767261 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.67
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine

4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine: A Comprehensive Overview

4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine, also known by its CAS number 1692806-65-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This pyrimidine derivative has garnered attention due to its unique structural features and potential applications in drug design. The molecule consists of a pyrimidine ring system substituted with a chlorine atom at position 4, a 2,2-dimethylcyclopropyl group at position 2, and a methyl group at position 6. These substituents contribute to the compound's distinct chemical properties and biological activity.

The synthesis of 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have explored various strategies, including transition-metal-catalyzed cyclopropanation reactions, to construct the 2,2-dimethylcyclopropyl group. These methods have been optimized to achieve high yields and excellent stereocontrol, which are critical for maintaining the compound's bioactivity.

The structural integrity of 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine is influenced by the steric effects of its substituents. The cyclopropane ring introduces significant strain into the molecule, which can enhance its reactivity in certain chemical transformations. Additionally, the methyl groups at positions 6 and on the cyclopropane ring contribute to the compound's lipophilicity, potentially improving its absorption properties in biological systems. Recent studies have utilized computational chemistry techniques to model the compound's electronic structure and predict its interactions with target proteins.

In terms of applications, 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine has shown promise as a lead compound in drug discovery programs targeting various diseases. For instance, researchers have investigated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have demonstrated moderate efficacy in vitro and in animal models, suggesting further exploration is warranted.

The compound's stability under physiological conditions is another critical factor influencing its therapeutic potential. Recent stability studies have revealed that 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine exhibits acceptable half-life in simulated bodily fluids, which is essential for sustained drug delivery. However, challenges remain in optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity.

In conclusion, 4-Chloro-2-(2,2-dimethylcyclopropyl)-6-methylpyrimidine represents a valuable addition to the arsenal of pyrimidine derivatives being explored for therapeutic applications. Its unique structure and promising biological activity make it a subject of ongoing research. As new synthetic methods and computational tools continue to emerge, our understanding of this compound's properties and potential will undoubtedly expand further.